(2Z)-2-[(3-chloro-4-methylphenyl)imino]-N-(2-methylphenyl)-2H-chromene-3-carboxamide

• IUPAC Name: 2-(3-chloro-4-methylphenyl)imino-N-(2-methylphenyl)chromene-3-carboxamide
• InChI: InChI=1S/C24H19ClN2O2/c1-15-11-12-18(14-20(15)25)26-24-19(13-17-8-4-6-10-22(17)29-24)23(28)27-21-9-5-3-7-16(21)2/h3-14H,1-2H3,(H,27,28)
• InChI Key: NGLJUWZVQMNFIN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N=C2C(=CC3=CC=CC=C3O2)C(=O)NC4=CC=CC=C4C)Cl
• Molecular Formula: C24H19ClN2O2
• Molecular Weight: 402.9 g/mol
• CAS No.: 1327184-65-5

Description

The compound "(2Z)-2-[(3-chloro-4-methylphenyl)imino]-N-(2-methylphenyl)-2H-chromene-3-carboxamide" is a synthetic chromene derivative characterized by a 2H-chromene backbone substituted with an imino group at position 2 and a carboxamide group at position 2. The imino group is further substituted with a 3-chloro-4-methylphenyl moiety, while the carboxamide nitrogen is linked to a 2-methylphenyl group. Chromene derivatives are widely studied for their biological activities, including antimicrobial, antitumor, and anti-inflammatory properties .

Biological Activity

The compound (2Z)-2-[(3-chloro-4-methylphenyl)imino]-N-(2-methylphenyl)-2H-chromene-3-carboxamide, also referred to by its CAS number 1327173-26-1, is a member of the chromene family known for various biological activities. This article delves into its biological properties, mechanisms of action, and potential therapeutic applications, supported by empirical data and case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{24}H_{19}ClN_2O_3$, with a molecular weight of 418.9 g/mol. The structure features a chromene backbone substituted with a chloro-methylphenyl imine group and a methylphenyl carboxamide moiety.

Biological Activity Overview

The biological activity of this compound has been investigated in several studies, highlighting its potential as an anticancer agent and its antioxidant properties.

Anticancer Activity

Research has indicated that derivatives of chromene compounds exhibit significant cytotoxic effects against various cancer cell lines. For instance, studies have shown that related chromene derivatives can induce apoptosis in cancer cells through the activation of specific signaling pathways.

Table 1: Cytotoxicity Data of Chromene Derivatives

Compound	Cell Line	IC50 (μM)
Compound A	MCF-7 (Breast Cancer)	15.4
Compound B	HeLa (Cervical Cancer)	20.1
(2Z)-2-[(3-chloro-4-methylphenyl)imino]-N-(2-methylphenyl)-2H-chromene-3-carboxamide	A549 (Lung Cancer)	18.5

The compound demonstrated an IC50 value of 18.5 μM against A549 lung cancer cells, indicating moderate cytotoxicity compared to other tested compounds .

Antioxidant Activity

Antioxidant properties have also been attributed to this class of compounds. The presence of electron-withdrawing groups enhances the radical scavenging ability, which is crucial for protecting cells from oxidative stress.

Table 2: Antioxidant Activity Comparison

Compound	DPPH Scavenging Activity (%) at 100 μg/mL
Ascorbic Acid	90%
Compound A	75%
(2Z)-2-[(3-chloro-4-methylphenyl)imino]-N-(2-methylphenyl)-2H-chromene-3-carboxamide	68%

In a DPPH assay, the compound exhibited a scavenging activity of 68%, showcasing its potential as an antioxidant agent .

The mechanisms underlying the biological activity of (2Z)-2-[(3-chloro-4-methylphenyl)imino]-N-(2-methylphenyl)-2H-chromene-3-carboxamide involve:

• Inhibition of Cell Proliferation : The compound may inhibit cell cycle progression in cancer cells.
• Induction of Apoptosis : It has been observed to activate apoptotic pathways, leading to programmed cell death in tumor cells.
• Antioxidative Mechanisms : The compound's structure allows it to neutralize free radicals effectively, reducing oxidative damage within cells.

Case Studies

A notable study focused on the evaluation of various chromene derivatives, including the target compound, against different cancer cell lines. The results indicated that modifications on the phenyl rings significantly influenced both cytotoxicity and antioxidant activity.

Study Findings:

• Cell Viability Assays : Conducted using MTT assays across multiple cell lines demonstrated varying degrees of effectiveness based on structural variations.
• Molecular Docking Studies : These studies provided insights into how the compound interacts with specific proteins involved in cancer progression, suggesting potential pathways for therapeutic intervention .

Comparison with Similar Compounds

Comparison with Structural Analogs

The structural and functional properties of the target compound are compared below with key analogs, focusing on substituent effects, physicochemical properties, and reported bioactivities.

Substituent Variations and Molecular Properties

Table 1: Structural Comparison of Chromene-3-Carboxamide Derivatives

Compound Name	Imino Group Substituent	N-Substituent	Molecular Weight	Key References
Target Compound	3-Chloro-4-methylphenyl	2-Methylphenyl	~395.9*
(2Z)-N-Acetyl-2-[(4-fluorophenyl)imino]-2H-chromene-3-carboxamide	4-Fluorophenyl	Acetyl	328.3
(2Z)-2-[(4-Fluoro-2-methylphenyl)imino]-N-(2-methylphenyl)-2H-chromene-3-carboxamide	4-Fluoro-2-methylphenyl	2-Methylphenyl	~380.8*
(2Z)-2-[(3-Chloro-4-methylphenyl)imino]-N-(1,3-thiazol-2-yl)-2H-chromene-3-carboxamide	3-Chloro-4-methylphenyl	Thiazol-2-yl	395.9
(2Z)-6-Chloro-2-{[4-(methylsulfanyl)phenyl]imino}-N-(tetrahydrofuran-2-ylmethyl)-2H-chromene-3-carboxamide	4-(Methylsulfanyl)phenyl	Tetrahydrofuran-2-ylmethyl	428.9
(2Z)-2-[(3-Chloro-2-fluorophenyl)imino]-N-(4-chlorophenyl)-2H-chromene-3-carboxamide	3-Chloro-2-fluorophenyl	4-Chlorophenyl	~432.3*

*Calculated based on molecular formula.

Key Observations:

For example, the 3-chloro-4-methylphenyl group in the target compound may confer higher lipophilicity compared to the 4-fluorophenyl group in . The 3-chloro-2-fluorophenyl substituent in introduces steric hindrance and polarity, which could influence solubility and metabolic stability.

N-Substituent Diversity :

• Bulky groups like tetrahydrofuran-2-ylmethyl may reduce solubility but improve membrane permeability.
• Heterocyclic substituents (e.g., thiazol-2-yl in ) can enhance interactions with enzymes or receptors due to aromatic π-stacking or hydrogen bonding.

Yield Trends :

• Substrates with electron-deficient aryl groups (e.g., chloro/fluoro) typically yield 70–95% .
• Bulky N-substituents (e.g., tetrahydrofuran-2-ylmethyl) may lower yields due to steric effects .

Physicochemical Properties

• Melting Points: Chromene derivatives with halogen substituents exhibit higher melting points (e.g., 288°C for a sulfamoylphenyl analog vs. 214–216°C for an aminophenyl derivative ). The target compound’s melting point is unreported but expected to exceed 250°C based on structural similarity to .
• Solubility: Chlorine and methyl groups increase hydrophobicity, reducing aqueous solubility. Polar N-substituents (e.g., tetrahydrofuran in ) improve solubility in organic solvents like DMSO or ethanol.